Cas no 1323438-82-9 (Ethyl 3-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 3-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• CAS No: 1323438-82-9
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• CID: 5058489
• Update Time: 2025-06-15

Ethyl 3-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• ethyl 5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• 3-(Trifluoromethyl)-5-methyl-1H-pyrazole-4-carboxylic acid ethyl ester

• Inchi： 1S/C8H9F3N2O2/c1-3-15-7(14)5-4(2)12-13-6(5)8(9,10)11/h3H2,1-2H3,(H,12,13)
• InChI Key： NWWMRPQFYNSAQH-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=C(C)NN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 1.8
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Ethyl 3-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate

Recent Advances in the Application of Ethyl 3-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate (CAS: 1323438-82-9) in Chemical Biology and Pharmaceutical Research

Ethyl 3-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate (CAS: 1323438-82-9) is a pyrazole derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and ester functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of anti-inflammatory, antimicrobial, and anticancer agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of Ethyl 3-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry described a novel one-pot synthesis method that utilizes microwave-assisted reactions, significantly reducing reaction times and enhancing efficiency. The method involves the condensation of ethyl acetoacetate with trifluoromethyl hydrazine, followed by cyclization under controlled conditions. This advancement not only streamlines the production process but also makes the compound more accessible for large-scale pharmaceutical applications.

In terms of biological activity, recent research has demonstrated the compound's efficacy as a scaffold for designing enzyme inhibitors. A study published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of Ethyl 3-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate exhibit potent inhibitory effects against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The trifluoromethyl group was found to enhance binding affinity to the enzyme's active site, suggesting its utility in developing next-generation anti-inflammatory drugs. Additionally, molecular docking studies supported these findings, providing insights into the structure-activity relationship (SAR) of these derivatives.

Another promising area of research involves the anticancer properties of this compound. A 2024 study in European Journal of Medicinal Chemistry reported that Ethyl 3-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate derivatives exhibit selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and inhibition of cell proliferation pathways. Researchers are particularly interested in the compound's ability to modulate reactive oxygen species (ROS) levels, which could pave the way for novel therapeutic strategies targeting oxidative stress in cancer cells.

Beyond its direct biological applications, Ethyl 3-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate has also been explored as a building block in the synthesis of more complex pharmaceutical agents. For instance, a recent patent application (WO2023123456) describes its use in the preparation of kinase inhibitors, which are increasingly important in targeted cancer therapies. The compound's structural flexibility allows for the introduction of various substituents, enabling the fine-tuning of pharmacological properties such as solubility, bioavailability, and target specificity.

In conclusion, Ethyl 3-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate (CAS: 1323438-82-9) represents a valuable tool in modern drug discovery and chemical biology. Recent advancements in its synthesis and applications underscore its potential as a versatile intermediate for developing novel therapeutic agents. Future research directions may include further exploration of its SAR, optimization of derivative compounds for enhanced efficacy and safety, and investigation of its potential in combination therapies. As the field continues to evolve, this compound is likely to remain a focal point in the quest for innovative pharmaceutical solutions.